Cas no 1810074-87-3 ((R)-1-(3-Chloro-4-(trifluoromethyl)phenyl)ethanamine hydrochloride)

• Product Name: (R)-1-(3-Chloro-4-(trifluoromethyl)phenyl)ethanamine hydrochloride
• CAS No: 1810074-87-3
• MF: C₉H₁₀Cl₂F₃N
• MW: 260.083611011505
• MDL: MFCD24419924
• CID: 3043082
• PubChem ID: 91844843
• Update Time: 2024-11-01

(R)-1-(3-Chloro-4-(trifluoromethyl)phenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-Chloro-4-(trifluoromethyl)phenyl)ethanamine hydrochloride
• AX8297083
• (R)-1-(3-Chloro-4-(trifluoromethyl)phenyl)ethanamine HCl
• (1R)-1-[3-chloro-4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride
• Benzenemethanamine, 3-chloro-alpha-methyl-4-(trifluoromethyl)-, hydrochloride (1:1), (alphaR)-
• AKOS025395787
• (1R)-1-[3-CHLORO-4-(TRIFLUOROMETHYL)PHENYL]ETHANAMINE HYDROCHLORIDE
• CS-0196894
• F16912
• MFCD24419924
• (1R)-1-[3-chloro-4-(trifluoromethyl)phenyl]ethanamine;hydrochloride
• (R)-1-(3-CHLORO-4-(TRIFLUOROMETHYL)PHENYL)ETHAN-1-AMINE HYDROCHLORIDE
• GS-7198
• (R)-1-(3-Chloro-4-(trifluoromethyl)phenyl)ethanaminehydrochloride
• 1810074-87-3
• C9H10Cl2F3N

• MDL： MFCD24419924
• Inchi： 1S/C9H9ClF3N.ClH/c1-5(14)6-2-3-7(8(10)4-6)9(11,12)13;/h2-5H,14H2,1H3;1H/t5-;/m1./s1
• InChI Key： MKLIPTAHHVPGMI-NUBCRITNSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)[C@@H](C)N.Cl

Computed Properties

• Exact Mass: 259.0142392g/mol
• Monoisotopic Mass: 259.0142392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26